Cas no 126213-50-1 (3,4-Ethylenedioxythiophene)

• Product Name: 3,4-Ethylenedioxythiophene
• CAS No: 126213-50-1
• MF: C₆H₆O₂S
• MW: 142.175640583038
• MDL: MFCD02093622
• CID: 63811
• PubChem ID: 4421864
• Update Time: 2026-01-14

3,4-Ethylenedioxythiophene Chemical and Physical Properties

Names and Identifiers

• 3,4-Ethylenedioxythiophene
• edot
• EDT
• 3,4-ETHYLENEDIOXOTHIOPHENE
• 2,3-DIHYDROTHIENO[3,4-B]-1,4-DIOXIN
• 2,3-DIHYDROTHIENO[3,4-B][1,4]DIOXINE
• 3,4-ethylenedioxythiophene,EDOT,EDT
• Thieno3,4-b-1,4-dioxin, 2,3-dihydro-
• 3,4-Ethylenedioxythiophene(EDOT)
• 2,3-DIHYDRO-THIENO(3,4-B)-1,4-DIOXIN-(9CL)
• 3,4-Ethylendioxythiophene
• 2,3-Dihydrothieno[3,4-b][1,4]dioxin
• 3,4-ethylen3dioxythiophene
• 3,4-Ethylendioxythiophen
• 3,4-Ethylenedioxythi
• 4-Ethylenedioxythiophene
• ethylenedioxythiophene
• 3, 4-ETHYLENEDIOXYTHIOPHE
• AKOS BBS-00006360
• 3,4-ethylenedioxy thiophene
• Thieno[3,4-b]-1,4-dioxin, 2,3-dihydro-
• 2H,3H-thieno[3,4-b][1,4]dioxine
• Thieno(3,4-b)-1,4-dioxin, 2,3-dihydro-
• 2H,3H-thiopheno[3,4-e]1,4-dioxane
• 2,3-Dihydrothieno(3,4-b)-1,4-dioxin
• PubChem12563
• 3.4-ethylenedioxythiophene
• 3,4-ethylene dioxyt
• ETHYLENDIOXYTHIOPHEN
• 3,4-ethylene dioxythiophene
• 3,4-(ethylenedi
• EN300-86156
• F0001-0387
• MFCD02093622
• K-192
• 3,4-Ethylenedioxythiophene, 97%
• 3 pound not4-ethylenedioxythiophene
• 3-ethyl-2H-thiophene-2,3-diol
• BCP18919
• BIDD:GT0025
• Q-200345
• SB66405
• AKOS000270773
• 8SEC7Q2K7G
• 2,3-dihydrothieno-(3,4-B)-1,4-dioxin
• E0741
• AM711
• NS00077691
• 3,4-(ethylenedioxy)thiophene
• UNII-8SEC7Q2K7G
• CS-D0713
• DTXSID40888925
• PEDOT Powder
• 3,4-Ethylenedioxythiopene
• AS-14513
• 2,3-Dihydrothieno[3,4-beta]-1,4-dioxin
• AC-416
• FT-0603691
• GKWLILHTTGWKLQ-UHFFFAOYSA-N
• A805531
• 126213-50-1
• SCHEMBL33274
• 3,4ETHYLENEDIOXYTHIOPHENE;AKOSBBS-00006360
• BBL103634
• DB-024804
• STL557444

• MDL： MFCD02093622
• Inchi： 1S/C6H6O2S/c1-2-8-6-4-9-3-5(6)7-1/h3-4H,1-2H2
• InChI Key： GKWLILHTTGWKLQ-UHFFFAOYSA-N
• SMILES： S1C=C2C(=C1)OCCO2

Computed Properties

• Exact Mass: 142.00900
• Monoisotopic Mass: 142.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 46.7

Experimental Properties

• Color/Form: 。
• Density: 1.331 g/mL at 25 °C(lit.)
• Melting Point: 10.5°C
• Boiling Point: 112°C/20mmHg(lit.)
• Flash Point: Degrees Fahrenheit:219.2°F
  Degrees Celsius:104°C
  
• Refractive Index: n20/D 1.5765(lit.)
• Water Partition Coefficient: Immsicible with water. Miscible with alcohol and ether.
• PSA: 46.70000
• LogP: 1.51930
• Sensitiveness: Sensitive to heat
• Solubility: 。

3,4-Ethylenedioxythiophene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H311,H319
• Warning Statement： P280,P305+P351+P338,P312
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 21/22-36
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R21/22; R36
• Safety Term：S26;S36
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3,4-Ethylenedioxythiophene

Introduction to 3,4-Ethylenedioxythiophene (CAS No: 126213-50-1)

3,4-Ethylenedioxythiophene, identified by the Chemical Abstracts Service registry number 126213-50-1, is a significant heterocyclic compound that has garnered considerable attention in the field of organic synthesis and material science. This compound belongs to the thioether class, characterized by the presence of a sulfur atom linked to two carbon atoms within an aromatic ring system. The ethylenedioxy substituent introduces a flexible ether linkage, which imparts unique electronic and structural properties, making it a valuable building block for various applications.

The molecular structure of 3,4-Ethylenedioxythiophene consists of a thiophene core with two oxygen atoms connected by a methylene group at the 3 and 4 positions. This arrangement results in a conjugated system that is highly susceptible to electronic modifications, making it an attractive candidate for the development of organic semiconductors, conductive polymers, and optoelectronic materials. The compound’s ability to participate in π-stacking interactions further enhances its utility in supramolecular chemistry and self-assembled structures.

In recent years, 3,4-Ethylenedioxythiophene has been extensively studied for its potential in the synthesis of advanced materials. One of the most notable applications is in the development of organic field-effect transistors (OFETs). The conjugated system and planar structure of this compound facilitate efficient charge transport, which is critical for high-performance electronic devices. Researchers have demonstrated that incorporating 3,4-Ethylenedioxythiophene into polymer blends can significantly improve the charge mobility of OFETs, leading to faster switching speeds and lower operational voltages.

Additionally, 3,4-Ethylenedioxythiophene has shown promise in the fabrication of organic light-emitting diodes (OLEDs). Its ability to emit light efficiently when excited makes it suitable for use as an emissive layer in display technologies. Recent studies have highlighted its role in enhancing the brightness and color purity of OLEDs by optimizing the molecular packing and energy levels within the device architecture.

The versatility of 3,4-Ethylenedioxythiophene extends beyond electronics and optoelectronics. It has been explored as a precursor for synthesizing more complex thienyl-containing molecules, which are integral to pharmaceuticals and agrochemicals. The reactive nature of its sulfur and oxygen functionalities allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of diverse molecular architectures.

Recent advancements in computational chemistry have also shed light on the mechanistic aspects of reactions involving 3,4-Ethylenedioxythiophene. Molecular dynamics simulations have revealed insights into how this compound interacts with catalysts and other reagents at an atomic level. These studies have not only improved our understanding of reaction pathways but also guided the design of more efficient synthetic protocols.

The environmental impact of using 3,4-Ethylenedioxythiophene in industrial applications has also been a focus of research. Studies have investigated its degradation behavior under various conditions to assess its potential persistence in ecosystems. Preliminary findings suggest that under controlled conditions, such as those found in laboratory settings or industrial wastewater treatment systems, 3,4-Ethylenedioxythiophene can be effectively metabolized by microbial communities without significant ecological harm.

In conclusion,3,4-Ethylenedioxythiophene (CAS No: 126213-50-1) represents a versatile and multifunctional compound with broad applicability across multiple scientific disciplines. Its role in advanced materials development continues to evolve with ongoing research efforts aimed at unlocking new synthetic possibilities and expanding its utility in cutting-edge technologies. As our understanding of its properties deepens, so too does its potential to contribute to innovations that shape modern society.